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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

Technical Support Center: NDI-091143
This guide provides researchers, scientists, and drug development professionals with essential

information for handling, storing, and using NDI-091143 to prevent its degradation and ensure

experimental integrity.

Frequently Asked Questions (FAQs)
Q1: How should I store NDI-091143 upon receipt?

A: NDI-091143 should be stored as a solid powder in a dry, dark place. For short-term storage

(days to weeks), 0-4°C is acceptable, but for long-term storage (months to years), it is crucial to

store it at -20°C.[1] The solid form is stable for at least four years when stored at -20°C.[2]

Q2: What is the recommended solvent for creating a stock solution?

A: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing NDI-
091143 stock solutions.[3][4] It is soluble in DMSO at concentrations up to 125 mg/mL.[5][6]

For optimal results, use fresh, moisture-free DMSO, as absorbed moisture can reduce

solubility.[4]

Q3: How should I prepare a stock solution?

A: To prepare a stock solution, dissolve the NDI-091143 powder in fresh DMSO. If the

compound does not dissolve readily, sonication and gentle warming (e.g., in a 37°C to 60°C
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water bath) can be used to aid dissolution.[3][5][6][7]

Q4: How should I store the prepared stock solution to prevent degradation?

A: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[3][4][5]

For maximum stability, store these aliquots at -80°C, where they can be kept for up to one year.

[3][4][8] If storing at -20°C, the solution should be used within one to six months.[4][5][8]

Q5: I am conducting an in vivo experiment. How should I prepare the working solution?

A: Working solutions for in vivo experiments should be prepared fresh on the day of use.[8] A

common method involves first preparing a concentrated stock solution in DMSO and then

diluting it with a sequence of co-solvents. Always add and mix solvents one by one to ensure

clarity.[3][8]

Q6: I'm seeing precipitation in my working solution. What should I do?

A: Precipitation can occur during the preparation of aqueous working solutions. If this happens,

gentle heating and/or sonication can help redissolve the compound.[8] Ensure that the final

concentration of DMSO in cell-based assays does not negatively impact the cells (typically, this

should be kept below 0.1%).[3]
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Issue Potential Cause Recommended Action

Inconsistent or weak

experimental results

Compound degradation due to

improper storage.

Verify that the powdered

compound and stock solutions

have been stored at the

correct temperatures (-20°C

for powder, -80°C for solutions)

and within the recommended

stability period.[1][2][3][4][8]

Degradation of working

solution.

Always prepare working

solutions for in vivo

experiments freshly on the day

of use.[8] Do not store diluted

aqueous solutions.

Difficulty dissolving the

compound

Low-quality or hydrated

solvent.

Use fresh, high-purity DMSO.

Moisture-absorbing DMSO can

significantly reduce solubility.

[4]

Insufficient dissolution

technique.

Employ sonication or gentle

warming (37-60°C) to aid

dissolution.[5][7]

Precipitation in the final

formulation
Poor mixing of co-solvents.

When preparing in vivo

formulations, add each solvent

sequentially and ensure the

solution is clear before adding

the next component.[3][8]

Data Summary Tables
Table 1: Storage and Stability of NDI-091143
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Form Storage Temperature Stability Period

Powder (Solid) -20°C ≥ 4 years[2]

0 - 4°C Short term (days to weeks)[1]

In Solvent (DMSO) -80°C 1 year[3][4][8]

-20°C 1 to 6 months[4][5][8]

Table 2: Solubility of NDI-091143

Solvent Reported Solubility Notes

DMSO 91 - 125 mg/mL[3][5][6]
Sonication and warming can

improve solubility.[7]

DMF Slightly soluble N/A

Table 3: Example Formulations for In Vivo Experiments

Formulation Components
(Volumetric Ratio)

Final Concentration Reference

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2.08 mg/mL [7][8]

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL [7][8]

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL [7][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weighing: Accurately weigh the required amount of NDI-091143 powder (Molecular Weight:

453.84 g/mol ).
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Dissolution: Add the appropriate volume of fresh, high-purity DMSO to achieve a 10 mM

concentration.

Mixing: Vortex the solution thoroughly. If needed, place the vial in an ultrasonic bath or a

water bath heated to 37°C to ensure complete dissolution.[5]

Storage: Aliquot the clear stock solution into single-use, light-protected vials and store at

-80°C for long-term stability.[3][4][8]

Protocol 2: Preparation of an In Vivo Working Solution
(PEG300/Tween-80 Formulation)
This protocol should be performed freshly on the day of the experiment.[8]

Start with Stock: Begin with a clarified stock solution of NDI-091143 in DMSO (e.g., 20.8

mg/mL).[8]

Add PEG300: To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution

to 400 µL of PEG300. Mix until the solution is clear.[8]

Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix again until clear.[8]

Add Saline: Add 450 µL of saline to the mixture to reach the final volume of 1 mL. Mix

thoroughly. The final solution is now ready for administration.[8]
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Mechanism of Action
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Troubleshooting Logic

Inconsistent
Experimental Results?

Verify Compound Storage:
- Powder at -20°C?
- Stock at -80°C?

 Yes

Problem Likely Not
Compound Degradation

 No

Was Working Solution
Prepared Freshly?

 All OK

Was Fresh, Anhydrous
DMSO Used?

 Yes

Investigate Other
Experimental Variables

 Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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